Cas no 1105060-10-3 (5-(Chloromethyl)-3-(4-(piperidin-1-ylmethyl)phenyl)isoxazole)

• Product Name: 5-(Chloromethyl)-3-(4-(piperidin-1-ylmethyl)phenyl)isoxazole
• CAS No: 1105060-10-3
• MF: C₁₆H₁₉ClN₂O
• MW: 290.787863016129
• CID: 1093531
• PubChem ID: 57498286
• Update Time: 2025-06-25

5-(Chloromethyl)-3-(4-(piperidin-1-ylmethyl)phenyl)isoxazole Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-3-(4-(piperidin-1-ylmethyl)phenyl)isoxazole
• 5-(chloromethyl)-3-[4-(piperidin-1-ylmethyl)phenyl]-1,2-oxazole
• 1105060-10-3
• 1-({4-[5-(CHLOROMETHYL)-1,2-OXAZOL-3-YL]PHENYL}METHYL)PIPERIDINE
• 1-[4-(5-chloromethyl-isoxazol-3-yl)-benzyl]-piperidine
• SCHEMBL1221304
• VNBQDPWZNWEEKD-UHFFFAOYSA-N

• Inchi： 1S/C16H19ClN2O/c17-11-15-10-16(18-20-15)14-6-4-13(5-7-14)12-19-8-2-1-3-9-19/h4-7,10H,1-3,8-9,11-12H2
• InChI Key： VNBQDPWZNWEEKD-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C2C=CC(=CC=2)CN2CCCCC2)=NO1

Computed Properties

• Exact Mass: 290.1185909g/mol
• Monoisotopic Mass: 290.1185909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.3Ų

Additional information on 5-(Chloromethyl)-3-(4-(piperidin-1-ylmethyl)phenyl)isoxazole

5-(Chloromethyl)-3-(4-(Piperidin-1-ylmethyl)phenyl)isoxazole (CAS No. 1105060-10-3): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

5-(Chloromethyl)-3-(4-(piperidin-1-ylmethyl)phenyl)isoxazole (CAS No. 1105060-10-3) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of isoxazoles, which are five-membered heterocyclic compounds containing one nitrogen and one oxygen atom. The presence of a chloromethyl group and a piperidin-1-ylmethyl substituent on the phenyl ring imparts specific chemical and biological properties that make it an attractive candidate for various pharmaceutical applications.

The synthesis of 5-(chloromethyl)-3-(4-(piperidin-1-ylmethyl)phenyl)isoxazole typically involves a multi-step process, starting with the preparation of the key intermediates. One common approach is to begin with 4-bromobenzaldehyde, which is converted to 4-formylbenzyl chloride through a series of reactions including bromination and chlorination. The resulting 4-formylbenzyl chloride is then reacted with piperidine to form 4-(piperidin-1-ylmethyl)benzaldehyde. This intermediate is subsequently coupled with an appropriate nitrile or oxime to form the desired isoxazole ring. The final step involves the introduction of the chloromethyl group through a suitable electrophilic substitution reaction.

The physical and chemical properties of 5-(chloromethyl)-3-(4-(piperidin-1-ylmethyl)phenyl)isoxazole have been extensively studied. It is a solid at room temperature with a melting point typically ranging from 95°C to 98°C. The compound exhibits good solubility in organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but it is sparingly soluble in water. These solubility characteristics make it suitable for various analytical techniques and biological assays.

In terms of its biological activity, 5-(chloromethyl)-3-(4-(piperidin-1-ylmethyl)phenyl)isoxazole has shown promising results in several areas of medicinal chemistry. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against phosphodiesterase (PDE) enzymes, which are key targets for the treatment of cardiovascular diseases, neurological disorders, and inflammatory conditions. The chloromethyl group plays a crucial role in enhancing the binding affinity and selectivity of the compound towards these enzymes.

Beyond its enzymatic inhibition properties, 5-(chloromethyl)-3-(4-(piperidin-1-ylmethyl)phenyl)isoxazole has also been investigated for its potential as an anticancer agent. Preclinical studies have shown that it can induce apoptosis in cancer cells by modulating specific signaling pathways. The piperidin-1-ylmethyl substituent contributes to the compound's ability to cross cell membranes and interact with intracellular targets, thereby enhancing its therapeutic efficacy.

The safety profile of 5-(chloromethyl)-3-(4-(piperidin-1-ylmethyl)phenyl)isoxazole has been evaluated through various toxicological studies. In vitro assays have demonstrated low cytotoxicity towards normal cells, suggesting that it may have a favorable therapeutic window. However, further in vivo studies are necessary to fully assess its safety and pharmacokinetic properties before it can be considered for clinical trials.

In conclusion, 5-(chloromethyl)-3-(4-(piperidin-1-ylmethyl)phenyl)isoxazole (CAS No. 1105060-10-3) is a promising compound with diverse applications in medicinal chemistry. Its unique structural features, including the chloromethyl and piperidin-1-ylmethyl groups, contribute to its biological activities and make it an attractive candidate for further research and development. Ongoing studies continue to explore its potential as a therapeutic agent for various diseases, highlighting its significance in the field of drug discovery.